2-((Benzo[d]thiazol-2-ylthio)methyl)benzoic acid
2-((Benzo[d]thiazol-2-ylthio)methyl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
100961-61-3
VCID:
VC20788001
InChI:
InChI=1S/C15H11NO2S2/c17-14(18)11-6-2-1-5-10(11)9-19-15-16-12-7-3-4-8-13(12)20-15/h1-8H,9H2,(H,17,18)
SMILES:
C1=CC=C(C(=C1)CSC2=NC3=CC=CC=C3S2)C(=O)O
Molecular Formula:
C15H11NO2S2
Molecular Weight:
301.4 g/mol
2-((Benzo[d]thiazol-2-ylthio)methyl)benzoic acid
CAS No.: 100961-61-3
Cat. No.: VC20788001
Molecular Formula: C15H11NO2S2
Molecular Weight: 301.4 g/mol
* For research use only. Not for human or veterinary use.
![2-((Benzo[d]thiazol-2-ylthio)methyl)benzoic acid - 100961-61-3](/images/no_structure.jpg)
Specification
| CAS No. | 100961-61-3 |
|---|---|
| Molecular Formula | C15H11NO2S2 |
| Molecular Weight | 301.4 g/mol |
| IUPAC Name | 2-(1,3-benzothiazol-2-ylsulfanylmethyl)benzoic acid |
| Standard InChI | InChI=1S/C15H11NO2S2/c17-14(18)11-6-2-1-5-10(11)9-19-15-16-12-7-3-4-8-13(12)20-15/h1-8H,9H2,(H,17,18) |
| Standard InChI Key | YMLKRZCJZALYNQ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)CSC2=NC3=CC=CC=C3S2)C(=O)O |
| Canonical SMILES | C1=CC=C(C(=C1)CSC2=NC3=CC=CC=C3S2)C(=O)O |
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